Cas no 2381846-19-9 (1-Oxa-7-azaspiro[3.5]nonane-7-carboxylic acid, 5-fluoro-, 1,1-dimethylethyl ester, (4S,5R)-)

• Product Name: 1-Oxa-7-azaspiro[3.5]nonane-7-carboxylic acid, 5-fluoro-, 1,1-dimethylethyl ester, (4S,5R)-
• CAS No: 2381846-19-9
• MF: C₁₂H₂₀FNO₃
• MW: 245.290507316589
• CID: 5184758
• Update Time: 2025-07-20

1-Oxa-7-azaspiro[3.5]nonane-7-carboxylic acid, 5-fluoro-, 1,1-dimethylethyl ester, (4S,5R)- Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-7-azaspiro[3.5]nonane-7-carboxylic acid, 5-fluoro-, 1,1-dimethylethyl ester, (4S,5R)-

• Inchi： 1S/C12H20FNO3/c1-11(2,3)17-10(15)14-6-4-12(5-7-16-12)9(13)8-14/h9H,4-8H2,1-3H3/t9-,12+/m1/s1
• InChI Key： STIUCAGGJKFTET-SKDRFNHKSA-N
• SMILES： O1[C@@]2(CCN(C(OC(C)(C)C)=O)C[C@H]2F)CC1

Additional information on 1-Oxa-7-azaspiro[3.5]nonane-7-carboxylic acid, 5-fluoro-, 1,1-dimethylethyl ester, (4S,5R)-

Introduction to 1-Oxa-7-azaspiro[3.5]nonane-7-carboxylic acid, 5-fluoro-, 1,1-dimethylethyl ester, (4S,5R) and Its Significance in Modern Chemical Research

The compound with the CAS number 2381846-19-9, identified as 1-Oxa-7-azaspiro[3.5]nonane-7-carboxylic acid, 5-fluoro-, 1,1-dimethylethyl ester, (4S,5R), represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This spirocyclic structure, characterized by its unique oxazine and azaspiro framework, has garnered significant attention in recent years due to its potential applications in drug discovery and molecular design. The presence of a fluorine substituent at the 5-position and the stereospecificity defined by the (4S,5R) configuration further enhances its appeal as a synthetic intermediate and pharmacophore.

In the realm of medicinal chemistry, the spirocyclic scaffold of 1-Oxa-7-azaspiro[3.5]nonane-7-carboxylic acid, 5-fluoro-, 1,1-dimethylethyl ester, (4S,5R) offers a privileged core that can be modified to yield bioactive molecules with tailored properties. Spirocycles are known for their rigid three-dimensional structures, which can improve binding affinity and selectivity in drug-receptor interactions. The incorporation of a fluorine atom at the 5-position is particularly noteworthy, as fluorine is a well-established pharmacophore that can modulate metabolic stability, lipophilicity, and electronic properties of molecules. This compound exemplifies how structural complexity can be leveraged to design novel therapeutic agents.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological behavior of complex molecules like 1-Oxa-7-azaspiro[3.5]nonane-7-carboxylic acid, 5-fluoro-, 1,1-dimethylethyl ester, (4S,5R). Molecular modeling studies suggest that the spirocyclic core can serve as a scaffold for designing small-molecule inhibitors targeting enzymes involved in critical biological pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases and proteases that are implicated in cancer and inflammatory diseases. The stereochemistry at the 4S and 5R positions is particularly important for achieving optimal binding interactions with biological targets.

The synthesis of 1-Oxa-7-azaspiro[3.5]nonane-7-carboxylic acid, 5-fluoro-, 1,1-dimethylethyl ester, (4S,5R) presents unique challenges due to its intricate architecture. However, recent methodological developments in asymmetric synthesis have made it feasible to construct such complex molecules with high enantioselectivity. The use of chiral auxiliaries or catalysts has enabled researchers to achieve the desired stereochemical outcome efficiently. This progress underscores the importance of innovative synthetic strategies in accessing novel pharmacologically relevant compounds.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The carboxylic acid moiety at the 7-position can be further functionalized to introduce additional pharmacophoric elements or linkages to other molecular fragments. Similarly, the tert-butyl ester group provides a handle for solubility modulation or further derivatization without compromising the core spirocyclic structure. Such versatility makes 1-Oxa-7-azaspiro[3.5]nonane-7-carboxylic acid, 5-fluoro-, 1,1-dimethylethyl ester, (4S,5R) an invaluable asset in medicinal chemistry libraries.

In conclusion,1-Oxa-7-azaspiro[3.5]nonane-7-carboxylic acid, CAS number 2381846-19-9, represents a significant advancement in the design and synthesis of bioactive molecules. Its unique structural features and stereochemical constraints make it a promising candidate for further development in drug discovery programs targeting various diseases. As research continues to uncover new applications for this compound, its role in modern chemical biology is likely to expand significantly.